2-(3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)-N-(4-phenylbutan-2-yl)acetamide

• Molecular Formula: C24H22ClN3O3S
• Molecular Weight: 468.0 g/mol
• IUPAC Name: 2-[3-(3-chlorophenyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(4-phenylbutan-2-yl)acetamide
• InChI: InChI=1S/C24H22ClN3O3S/c1-16(10-11-17-6-3-2-4-7-17)26-21(29)15-27-20-12-13-32-22(20)23(30)28(24(27)31)19-9-5-8-18(25)14-19/h2-9,12-14,16H,10-11,15H2,1H3,(H,26,29)
• InChI Key: GXWKZOJFCKRTPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)C4=CC(=CC=C4)Cl)SC=C3

Description

This compound features a thieno[3,2-d]pyrimidine-2,4-dione core substituted with a 3-chlorophenyl group at position 3 and an N-(4-phenylbutan-2-yl)acetamide moiety at position 1.

Biological Activity

The compound 2-(3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)-N-(4-phenylbutan-2-yl)acetamide is a complex heterocyclic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its pharmacological effects, mechanisms of action, and comparative analysis with similar compounds.

Chemical Structure and Properties

The chemical structure of the compound features a thienopyrimidine core with a chlorophenyl group and an acetamide moiety. Its molecular formula is $C_{21}H_{22}ClN_{3}O_{3}S$ with a molecular weight of approximately 411.9 g/mol. The unique combination of functional groups enhances its potential therapeutic applications.

Biological Activity

The biological activity of this compound has been investigated across various studies. The following table summarizes key findings related to its pharmacological properties:

Biological Activity	Description	References
Anticancer	Exhibits cytotoxic effects on cancer cell lines, potentially through apoptosis induction.
Antimicrobial	Demonstrates inhibitory effects against various bacterial strains.
Anti-inflammatory	Reduces inflammation markers in vitro and in vivo models.
Enzyme Inhibition	Acts as an inhibitor for specific enzymes involved in metabolic pathways.

The mechanism of action for 2-(3-(3-chlorophenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)-N-(4-phenylbutan-2-yl)acetamide involves several biochemical pathways:

• Enzyme Interaction : The compound binds to the active sites of target enzymes, inhibiting their activity and disrupting metabolic processes.
• Signal Transduction Pathways : It may influence signaling pathways that regulate cell proliferation and survival, particularly in cancer cells.
• Reactive Oxygen Species (ROS) Modulation : The compound can alter ROS levels, leading to oxidative stress that triggers apoptosis in cancer cells.

Case Studies

Several studies have explored the biological activity of this compound:

• Study on Anticancer Effects : A recent study demonstrated that the compound significantly reduced cell viability in human breast cancer cells (MCF-7), inducing apoptosis through mitochondrial pathways .
• Antimicrobial Efficacy : In vitro tests showed that the compound exhibited strong antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting potential as a therapeutic agent for bacterial infections .

Comparative Analysis

When compared to other thienopyrimidine derivatives, this compound stands out due to its specific substituents which enhance its bioactivity:

Compound Name	Structural Features	Biological Activity
2-(3-(4-chlorophenyl)-2,4-dioxo-thieno[3,2-d]pyrimidin-1(2H)-yl)-N-methyl-N-phenylacetamide	Similar thienopyrimidine core with different phenyl substitution	Antimicrobial
2-(3-(3-fluorophenyl)-2,4-dioxo-thieno[3,2-d]pyrimidin-1(2H)-yl)-N-methyl-N-benzamide	Fluorinated phenyl group	Anticancer
2-(3-(4-methoxyphenyl)-2,4-dioxo-thieno[3,2-d]pyrimidin-1(2H)-yl)-N-methyl-N-p-toluidine	Methoxy substitution	Antiviral

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle and Functional Group Variations

Thieno[3,2-d]pyrimidinone Derivatives

• N-(2-Chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (): Core: Thieno[3,2-d]pyrimidin-4-one (lacks the 2-oxo group present in the target compound). Substituents: 2-Chloro-4-methylphenyl acetamide. Molecular Weight: 409.888 g/mol. Key Differences: The absence of the 2-oxo group reduces hydrogen-bonding capacity compared to the target compound. The 2-chloro-4-methylphenyl group may confer different steric and electronic effects .

Dihydropyrimidinone Derivatives

• 2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide (): Core: 1,6-Dihydropyrimidin-6-one. Substituents: Thioether linkage and 2,3-dichlorophenyl acetamide. Molecular Weight: 344.21 g/mol. The simpler pyrimidinone core lacks the fused thiophene ring, reducing aromaticity .

Pyrimidine-Oxadiazole Hybrids

• 2-[(5-(((4-(4-Chlorophenyl)pyrimidin-2-yl)thio)methyl)-1,3,4-oxadiazol-2-yl)thio]-N-(4-nitrophenyl)acetamide ():
  • Core : Pyrimidine linked to 1,3,4-oxadiazole via thioether bonds.
  • Substituents : 4-Chlorophenyl and 4-nitrophenyl groups.
  • Key Differences : The oxadiazole ring introduces additional hydrogen-bond acceptors, while the nitro group enhances electron-withdrawing effects. The absence of a fused thiophene reduces planarity compared to the target compound .

Structural and Physicochemical Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)
Target Compound	Thieno[3,2-d]pyrimidine-2,4-dione	3-Chlorophenyl, N-(4-phenylbutan-2-yl)acetamide	~469 (estimated)	Not reported
Compound	Thieno[3,2-d]pyrimidin-4-one	2-Chloro-4-methylphenyl acetamide	409.888	Not reported
Compound	1,6-Dihydropyrimidin-6-one	2,3-Dichlorophenyl, thioether	344.21	230
Compound	Pyrimidine-oxadiazole hybrid	4-Chlorophenyl, 4-nitrophenyl	Not reported	Not reported

Key Observations :

Hydrogen-Bonding: The dioxo groups in the target compound enhance interactions with polar residues in biological targets compared to mono-oxo analogs (e.g., ).

Steric Effects : Bulkier substituents (e.g., 4-phenylbutan-2-yl) may hinder binding to narrow enzymatic pockets compared to smaller groups (e.g., 2-chloro-4-methylphenyl in ).